3-(4-methoxybenzyl)-8-methyl-5-(2-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)-2-oxoethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-8-methyl-5-[2-(6-methyl-2,3-dihydro-1,4-benzoxazin-4-yl)-2-oxoethyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C30H28N4O4/c1-19-4-10-24-23(14-19)28-29(30(36)32(18-31-28)16-21-6-8-22(37-3)9-7-21)34(24)17-27(35)33-12-13-38-26-11-5-20(2)15-25(26)33/h4-11,14-15,18H,12-13,16-17H2,1-3H3
• InChI Key: HHLKYZZHNCXAFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=C(C=C4)OC)CC(=O)N5CCOC6=C5C=C(C=C6)C
• Molecular Formula: C30H28N4O4
• Molecular Weight: 508.6 g/mol

Description

3-(4-methoxybenzyl)-8-methyl-5-(2-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)-2-oxoethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C30H28N4O4 and its molecular weight is 508.578. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxybenzyl)-8-methyl-5-(2-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)-2-oxoethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxybenzyl)-8-methyl-5-(2-(6-methyl-2H-benzo[b][1,4]oxazin-4(3H)-yl)-2-oxoethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

The scientific research surrounding similar compounds involves the synthesis of novel heterocyclic compounds and their potential applications in medicinal chemistry, specifically as anti-inflammatory, analgesic agents, and antimicrobials. For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone shows potential anti-inflammatory and analgesic activities. These compounds exhibit high inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, alongside significant analgesic and anti-inflammatory properties, compared with standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Another aspect of scientific research includes the development of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, representing a new class of cyclic dipeptidyl ureas. These compounds, obtained through specific synthetic routes, showcase the diversity of heterocyclic chemistry in exploring novel compounds with potential biological activities (Sañudo, Marcaccini, Basurto, & Torroba, 2006).

Antimicrobial and Antioxidant Properties

Research also extends into antimicrobial and antioxidant properties of synthesized compounds. For instance, some benzoxazinyl pyrazolone arylidenes exhibit potent antimicrobial and antioxidant activities, highlighting the potential of these compounds in addressing drug-resistant microbial infections and oxidative stress-related disorders (Sonia, Thachil, Parameswaran, & Kochupappy, 2013).

Orthogonal Alcohol Deprotection

In synthetic chemistry, the development of novel deprotection strategies for specific functional groups is crucial. The oxidative removal of p-methylbenzyl protections, for example, showcases an efficient method for the selective deprotection of alcohols, offering new synthetic routes for the preparation of complex organic molecules (Ikeuchi, Murasawa, Ohara, & Yamada, 2019).